Cas no 312590-61-7 (2,4,7,8,11,11-hexamethyl-11,12-dihydro-5,10-diazatetraphene)

• Product Name: 2,4,7,8,11,11-hexamethyl-11,12-dihydro-5,10-diazatetraphene
• CAS No: 312590-61-7
• MF: C₂₂H₂₄N₂
• MW: 316.439365386963
• CID: 6602119
• PubChem ID: 3915458
• Update Time: 2025-10-19

2,4,7,8,11,11-hexamethyl-11,12-dihydro-5,10-diazatetraphene Chemical and Physical Properties

Names and Identifiers

• 2,4,7,8,11,11-hexamethyl-11,12-dihydro-5,10-diazatetraphene
• 1,3,6,6,9,10-hexamethyl-5,6-dihydrobenzo[a]phenazine
• Benzo[a]phenazine, 5,6-dihydro-1,3,6,6,9,10-hexamethyl-
• F0349-4568
• ChemDiv1_026683
• 1,3,6,6,9,10-hexamethyl-5H-benzo[a]phenazine
• DivK1c_004427
• SR-01000554118-1
• 312590-61-7
• SR-01000554118
• HMS662M19
• CDS1_003387
• AKOS001573115

• Inchi： 1S/C22H24N2/c1-12-7-15(4)19-16(8-12)11-22(5,6)21-20(19)23-17-9-13(2)14(3)10-18(17)24-21/h7-10H,11H2,1-6H3
• InChI Key： XBIUYWHGXLBQME-UHFFFAOYSA-N
• SMILES： C12=C(C)C=C(C)C=C1CC(C)(C)C1C2=NC2C(=CC(C)=C(C)C=2)N=1

Computed Properties

• Exact Mass: 316.193948774g/mol
• Monoisotopic Mass: 316.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 478.8±40.0 °C(Predicted)
• pka: 1.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,4,7,8,11,11-hexamethyl-11,12-dihydro-5,10-diazatetraphene

Chemical Compound CAS No 312590-61-7: 2,4,7,8,11,11-Hexamethyl-11,12-Dihydro-5,10-Diazatetraphene

The compound with CAS number 312590-61-7, known as 2,4,7,8,11,11-hexamethyl-11,12-dihydro-5,10-diazatetraphene, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of tetraphenes, which are polycyclic aromatic hydrocarbons (PAHs) with four fused benzene rings. The presence of multiple methyl groups and nitrogen atoms in its structure makes it a subject of interest in various fields of chemistry and materials science.

Recent studies have highlighted the potential of this compound in advanced materials development. Researchers have explored its electronic properties for applications in organic electronics and optoelectronics. The substitution pattern of methyl groups and nitrogen atoms significantly influences the molecule's stability and reactivity. For instance, the six methyl groups at positions 2, 4, 7, 8, 11 (twice), and the dihydro structure at positions 11 and 12 contribute to steric hindrance and electronic modulation.

The synthesis of 2,4,7,8,11,hexamethyl-5,5,8,8-tetramethylbicyclo[6.4.0]dodecane derivatives has been optimized through various catalytic processes. These methods include palladium-catalyzed coupling reactions and transition metal-mediated cyclizations. The resulting compounds exhibit enhanced thermal stability and mechanical properties compared to their unsubstituted counterparts.

In terms of applications, CAS No 3    3             has shown promise in drug delivery systems due to its ability to encapsulate bioactive molecules within its rigid framework. Additionally,< strong >diazatetraphene derivatives are being investigated for their potential as catalysts in organic synthesis reactions. strong >

The structural uniqueness of this compound also makes it a valuable tool in fundamental research into molecular recognition and self-assembly processes.< strong >Tetraphenes with substituted functional groups strong >are being used as building blocks for constructing two-dimensional (2D) materials with tailored electronic properties.

In conclusion,< strong > CAS No 3 strong > represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines.< strong >Its structural features strong >and functional versatility make it a subject of ongoing research interest.